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Compound of Interest

Compound Name: Disperse Red 54

Cat. No.: B1584396 Get Quote

This guide provides a detailed comparison of the performance characteristics of C.I. Disperse
Red 54 against a selection of other high-energy red disperse dyes. The data presented is

intended for researchers, scientists, and professionals in drug development and related fields

who utilize these dyes in their work. The information is compiled from various publicly available

sources.

Performance Data Summary
The following table summarizes the key fastness properties of Disperse Red 54 and several

alternative high-energy disperse dyes. Fastness is rated on a scale of 1 to 5 for washing,

sublimation, and rubbing, and on a scale of 1 to 8 for light fastness, where a higher number

indicates better performance. It is important to note that the data is collated from different

manufacturers and suppliers, and testing conditions may vary.
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Dye
Name

C.I. Name
Chemical
Class

Light
Fastness
(Xenon)

Wash
Fastness

Sublimati
on
Fastness

Rubbing
Fastness
(Wet)

Disperse

Red 54
11131 Monoazo 6 5 4-5 4-5

Disperse

Red 60
60756

Anthraquin

one
6-7 4-5 4-5

Not

Specified

Disperse

Red 73
11116 Monoazo 6 4-5 4 4-5

Disperse

Red 82

Not

Specified

Not

Specified
6-7 4-5 4 4-5

Disperse

Red 92

Not

Specified

Anthraquin

one
Excellent Excellent Good Good

Disperse

Red 167
11338 Monoazo 6-7 4-5 4-5

Not

Specified

Disperse Red 54, a monoazo dye, demonstrates good all-around fastness properties. When

compared to other high-energy disperse dyes, particularly those of the anthraquinone class like

Disperse Red 60 and Disperse Red 92, it holds a competitive position. Anthraquinone dyes are

noted for their bright colors and generally good light fastness and chemical stability. High-

energy disperse dyes, in general, are characterized by larger molecular sizes and are suitable

for dyeing at temperatures above 129°C, which typically imparts excellent sublimation and

overall fastness properties.

Experimental Protocols
The fastness properties listed in the table are determined by standardized experimental

procedures. The most commonly used standards are those developed by the International

Organization for Standardization (ISO) and the American Association of Textile Chemists and

Colorists (AATCC). Below are detailed methodologies for the key experiments.

1. Colorfastness to Light (Xenon Arc Lamp Test)
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This test evaluates the resistance of the dye to fading when exposed to an artificial light source

that mimics natural sunlight.

Principle: A specimen of the dyed textile is exposed to light from a xenon arc lamp under

controlled temperature and humidity conditions. The change in color is assessed by

comparing the exposed sample to an unexposed portion of the same sample.

Apparatus: Xenon arc lamp lightfastness tester.

Procedure (based on ISO 105-B02 / AATCC TM16.3):

A portion of the dyed specimen is partially covered with an opaque mask.

The specimen is placed in the lightfastness tester along with Blue Wool standards.

The samples are exposed to the xenon arc light under specified conditions of temperature

and humidity.

The exposure is continued until a specified color change is observed on the Blue Wool

standards.

The color change of the tested specimen is evaluated by comparing the exposed and

unexposed areas using the Grey Scale for Assessing Change in Colour (ISO 105-A02).

The rating is given on a scale of 1 (poor) to 8 (highest).

2. Colorfastness to Washing

This test assesses the resistance of the dye to desorption and transfer to adjacent fabrics

during laundering.

Principle: A dyed specimen, in contact with a multi-fiber fabric strip, is subjected to a

simulated washing process in a soap or detergent solution with mechanical agitation. The

change in color of the specimen and the staining of the multi-fiber strip are evaluated.

Apparatus: Launder-Ometer or similar washing fastness tester.

Procedure (based on ISO 105-C06 / AATCC 61):
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A 40 mm x 100 mm specimen of the dyed textile is prepared.

A multi-fiber adjacent fabric of the same dimensions is attached to the specimen.

The composite specimen is placed in a stainless-steel container with a specified volume of

washing solution and stainless-steel balls for mechanical action.

The container is agitated in the tester at a specified temperature (e.g., 60°C) for a defined

duration (e.g., 30 minutes).

After washing, the specimen is rinsed and dried.

The change in color of the specimen is assessed using the Grey Scale for Assessing

Change in Colour, and the staining on each fiber of the multi-fiber strip is assessed using

the Grey Scale for Assessing Staining (ISO 105-A03). Ratings are from 1 (poor) to 5

(excellent).

3. Colorfastness to Sublimation (Dry Heat)

This test is particularly important for disperse dyes as they can vaporize at high temperatures,

which can occur during storage or ironing.

Principle: The dyed textile is heated under pressure in contact with an undyed white fabric.

The change in color of the dyed sample and the staining of the white fabric are assessed.

Apparatus: Heat press or suitable heating device.

Procedure (based on ISO 105-P01 / AATCC 117):

A specimen of the dyed textile is placed between two pieces of undyed white fabric.

The composite sample is placed in a heating device and subjected to a specified

temperature (e.g., 180°C or 210°C) and pressure for a specific duration (e.g., 30 seconds).

After heating, the sample is allowed to cool.

The color change of the specimen and the staining of the adjacent white fabrics are

evaluated using the respective Grey Scales. Ratings are from 1 (poor) to 5 (excellent).
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4. Colorfastness to Rubbing (Crocking)

This test determines the amount of color transferred from the surface of a colored textile to

another surface by rubbing.

Apparatus: Crockmeter.

Procedure (based on ISO 105-X12 / AATCC 8):

A specimen of the dyed textile is mounted on the base of the crockmeter.

A standard white cotton rubbing cloth is fixed to the rubbing finger of the crockmeter.

The test is performed under both dry and wet conditions. For the wet test, the rubbing

cloth is wetted with distilled water.

The rubbing finger is moved back and forth across the specimen a specified number of

times with a constant downward force.

The amount of color transferred to the white rubbing cloth is assessed using the Grey

Scale for Assessing Staining. Ratings are from 1 (heavy staining) to 5 (no staining).

Visualizations
Below are diagrams illustrating the general workflow for evaluating the performance of disperse

dyes.
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Caption: General workflow for the evaluation of disperse dye performance.
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Caption: Logical relationship between dyeing process, stress factors, and performance

outcomes.

To cite this document: BenchChem. [A Comparative Analysis of Disperse Red 54 and Other
High-Energy Disperse Dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584396#benchmarking-disperse-red-54-against-
other-high-energy-disperse-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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